Cas no 90514-00-4 (2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel-)

2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel-, is a chiral pyrrolidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The diethyl ester functionality enhances solubility in organic solvents, facilitating its use in esterification and transesterification reactions. The (2R,5S)-rel- configuration provides a stereochemical framework useful for asymmetric synthesis and chiral auxiliary applications. Its rigid pyrrolidine ring structure contributes to stability, making it suitable for constructing complex molecular architectures. This compound is particularly valuable in peptidomimetics and heterocyclic chemistry due to its bifunctional carboxylate groups, enabling selective modifications. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel- structure

90514-00-4 structure

Product Name:2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel-

CAS No:90514-00-4

MF:C₁₀H₁₇NO₄

MW:215.24628329277

MDL:MFCD01935388

CID:1951097

PubChem ID:11701306

Update Time:2025-10-14

2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

- 2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel-
- cis-Diethyl pyrrolidine-2,5-dicarboxylate
- SCHEMBL4521342
- 90514-00-4
- EN300-97953
- 2,5-Diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate
- rel-2,5-Diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate
- rel-2,5-Diethyl(2R,5S)-pyrrolidine-2,5-dicarboxylate
- diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate
- XDYNGPAGOCWBMK-OCAPTIKFSA-N
- (+/-)-diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate
- MDL： MFCD01935388
- Inchi： 1S/C10H17NO4/c1-3-14-9(12)7-5-6-8(11-7)10(13)15-4-2/h7-8,11H,3-6H2,1-2H3
- InChI Key： XDYNGPAGOCWBMK-UHFFFAOYSA-N
- SMILES： CCOC(C1NC(C(OCC)=O)CC1)=O

Computed Properties

Exact Mass: 215.11575802Da
Monoisotopic Mass: 215.11575802Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 64.6Å²

2,5-Pyrrolidinedicarboxylic acid, diethyl ester, (2R,5S)-rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1005848-100mg	cis-Diethyl pyrrolidine-2,5-dicarboxylate	90514-00-4	95%	100mg	$340	2024-07-28
eNovation Chemicals LLC	Y1005848-250mg	cis-Diethyl pyrrolidine-2,5-dicarboxylate	90514-00-4	95%	250mg	$455	2024-07-28
eNovation Chemicals LLC	Y1005848-500mg	cis-Diethyl pyrrolidine-2,5-dicarboxylate	90514-00-4	95%	500mg	$555	2024-07-28
eNovation Chemicals LLC	Y1005848-1g	cis-Diethyl pyrrolidine-2,5-dicarboxylate	90514-00-4	95%	1g	$780	2024-07-28
eNovation Chemicals LLC	Y1005848-5g	cis-Diethyl pyrrolidine-2,5-dicarboxylate	90514-00-4	95%	5g	$3100	2024-07-28
Enamine	EN300-97953-0.05g	2,5-diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate	90514-00-4	95.0%	0.05g	$660.0	2025-02-21
Enamine	EN300-97953-0.1g	2,5-diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate	90514-00-4	95.0%	0.1g	$691.0	2025-02-21
Enamine	EN300-97953-0.25g	2,5-diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate	90514-00-4	95.0%	0.25g	$723.0	2025-02-21
Enamine	EN300-97953-0.5g	2,5-diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate	90514-00-4	95.0%	0.5g	$754.0	2025-02-21
Enamine	EN300-97953-1.0g	2,5-diethyl (2R,5S)-pyrrolidine-2,5-dicarboxylate	90514-00-4	95.0%	1.0g	$785.0	2025-02-21